Cas no 16503-32-5 (Brevilin A)
Brevilin A is a stat3/jak inhibitor with oral activity (STAT3 ic50= 10.6 µ m) Brevilin a exhibits antitumor activity, antiproliferative activity against cancer cells, and can induce apoptosis and autophagy
Brevilin A structure
Brevilin A Properties
Names and Identifiers
-
- 2-Butenoic acid,2-methyl-,(3S,3aR,4S,4aR,7aR,8R,9aR)-2,3,3a,4,4a,5,7a,8,9,9a-decahydro-3,4a,8-trimethyl-2,5-dioxoazuleno[6,5-b]furan-4-ylester, (2Z)-
- (3S,3aR,4S,4aR,7aR,8R,9aR)-3,4a,8-Trimethyl-2,5-dioxo-2,3,3a,4,4a ,5,7a,8,9,9a-decahydroazuleno[6,5-b]furan-4-yl (2Z)-2-methyl-2-bu tenoate
- 2-Butenoic acid,2-methyl-,(3S,3aR,4S,4aR,7aR,8R,9aR)-2,3,3a,4,4a,5,7a,8,9,9a-decahydro-3,4a,8-...
- BREVILIN A
- 2-Butenoicacid, 2-methyl-,2,3,3a,4,4a,5,7a,8,9,9a-decahydro-3,4a,8-trimethyl-2,5-dioxoazuleno[6,5-b]furan-4-ylester, [3S-[3a,3ab,4b(Z),4aa,7ab,8b,9ab]]-
- 6-O-Angeloylprenolin
- Ambros-2-en-12-oic acid, 6a,8b-dihydroxy-4-oxo-, 12,8-lactone, 2-methylcrotonate, (Z)- (8CI)
- Azuleno[6,5-b]furan, 2-butenoic acid deriv.
- Brevelin A
- 6-O-Angeloylplenolin
- [ "6-O-Angeloylplenolin" ]
- W2177
- (3S,3aR,4S,4aR,7aR,8R,9aR)-3,4a,8-Trimethyl-2,5-dioxo-2,3,3a,4,4a,5,7a,8,9,9a-decahydroazuleno(6,5-b)furan-4-yl (2Z)-2-methyl-2-butenoate
- 2-Butenoic acid, 2-methyl-, (3S,3aR,4S,4aR,7aR,8R,9aR)-2,3,3a,4,4a,5,7a,8,9,9a-decahydro-3,4a,8-trimethyl-2,5-dioxoazuleno(6,5-b)furan-4-yl ester, (2Z)-
- HY-N2959
- NCGC00385048-01
- CHEMBL2262842
- Ambros-2-en-12-oic acid, 6alpha,8beta-dihydroxy-4-oxo-, 12,8-lactone, 2-methylcrotonate, (Z)-
- AMBROS-2-EN-12-OIC ACID, 6.ALPHA.,8.BETA.-DIHYDROXY-4-OXO-, 12,8-LACTONE, 2-METHYLCROTONATE, (Z)-
- E80569
- (3S,3AR,4S,4AR,7AR,8R,9AR)-3,4A,8-TRIMETHYL-2,5-DIOXO-3H,3AH,4H,7AH,8H,9H,9AH-AZULENO[6,5-B]FURAN-4-YL (2Z)-2-METHYLBUT-2-ENOATE
- 16503-32-5
- UNII-EKT624Z4TZ
- MS-25328
- AKOS032948665
- DTXSID801318484
- [(1S,3aR,5R,5aR,8aR,9S,9aR)-1,5,8a-trimethyl-2,8-dioxo-3a,4,5,5a,9,9a-hexahydro-1H-azuleno[6,5-b]furan-9-yl] (Z)-2-methylbut-2-enoate
- CS-0023593
- 2-Butenoic acid, 2-methyl-, (3S,3aR,4S,4aR,7aR,8R,9aR)-2,3,3a,4,4a,5,7a,8,9,9a-decahydro-3,4a,8-trimethyl-2,5-dioxoazuleno[6,5-b]furan-4-yl ester, (2Z)-
- AC-34175
- EKT624Z4TZ
- GLXC-10602
- BrevilinA
- DA-61878
- 6-O-angeloylprenolin
- 6-O-angeloylplenolin
- Brevilin A
- +Expand
-
- MFCD04034623
- KUPPZVXLWANEJJ-UXPPPGSFSA-N
- 1S/C20H26O5/c1-6-10(2)18(22)25-17-16-12(4)19(23)24-14(16)9-11(3)13-7-8-15(21)20(13,17)5/h6-8,11-14,16-17H,9H2,1-5H3/b10-6-/t11-,12+,13+,14-,16-,17+,20+/m1/s1
- O1C([C@@]([H])(C([H])([H])[H])[C@]2([H])[C@@]1([H])C([H])([H])[C@@]([H])(C([H])([H])[H])[C@]1([H])C([H])=C([H])C([C@@]1(C([H])([H])[H])[C@@]2([H])OC(/C(=C(/[H])\C([H])([H])[H])/C([H])([H])[H])=O)=O)=O
Computed Properties
- 346.178024g/mol
- 0
- 2.3
- 0
- 5
- 3
- 346.178024g/mol
- 346.178024g/mol
- 69.7Ų
- 25
- 676
- 0
- 7
- 0
- 1
- 0
- 1
- 346.4
Experimental Properties
- Powder
Brevilin A Price
Brevilin A Suppliers
CHENG DOU NA KE LI Biotechnology Co., Ltd.
Audited Supplier
(CAS:16503-32-5)
GUAN JING
19138982515
3149516455@qq.com
WU HAN TIAN ZHI Biotechnology Co., Ltd.
Audited Supplier
(CAS:16503-32-5)
ZHANG XIAO JIE
18607107848
2056216494@qq.com
Chengdu Biopurify Phytochemicals Ltd.
Audited Supplier
(CAS:16503-32-5)
HE DAN DAN
15928576055
sales@biopurify.com
JIANG SU YONG JIAN YI YAO Technology Co., Ltd.
Audited Supplier
(CAS:16503-32-5)
HAN JING LI
17701422016
3587493084@qq.com
CHENG DOU ZHU MU Technology Co., Ltd.
Audited Supplier
(CAS:16503-32-5)
YANG XUE ER
13980723364
2916345763@qq.com
Sichuan Jingcuibio Biotechnology CO.,LTD
Audited Supplier
(CAS:16503-32-5)
CHANG JING LI
18228035716
jingcuibio@163.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:16503-32-5)
TANG SI LEI
15026964105
2881489226@qq.com
Brevilin A Related Literature
-
Yaguang Qin,Hong Lu RSC Adv. 2019 9 4390
-
Sianne Schwikkard,Fanie R. van Heerden Nat. Prod. Rep. 2002 19 675
16503-32-5 (Brevilin A) Related Products
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- 34532-68-8(Arnicolide D)
- 509-93-3(Azuleno[4,5-b]furan-2,9-dione,3,3a,4,5,6,6a,9a,9b-octahydro-6,9a-dimethyl-3-methylene-, (3aS,6S,6aR,9aR,9bR)-)
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:16503-32-5)Brevilin A
99%/99%/99%/99%/99%
5mg/10mg/50mg/100mg/250mg
185.0/278.0/400.0/482.0/845.0